Cas no 103914-76-7 (ethyl 1-methyl-4-oxo-7-(trifluoromethyl)-1,4-dihydroquinoline-3-carboxylate)

• Product Name: ethyl 1-methyl-4-oxo-7-(trifluoromethyl)-1,4-dihydroquinoline-3-carboxylate
• CAS No: 103914-76-7
• MF: C₁₄H₁₂F₃NO₃
• MW: 299.24519443512
• CID: 5311549
• Update Time: 2025-11-06

ethyl 1-methyl-4-oxo-7-(trifluoromethyl)-1,4-dihydroquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarboxylic acid, 1,4-dihydro-1-methyl-4-oxo-7-(trifluoromethyl)-, ethyl ester
• ethyl 1-methyl-4-oxo-7-(trifluoromethyl)-1,4-dihydroquinoline-3-carboxylate

• Inchi： 1S/C14H12F3NO3/c1-3-21-13(20)10-7-18(2)11-6-8(14(15,16)17)4-5-9(11)12(10)19/h4-7H,3H2,1-2H3
• InChI Key： BPYQPTIGYQTISX-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=CC(C(F)(F)F)=C2)C(=O)C(C(OCC)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on ethyl 1-methyl-4-oxo-7-(trifluoromethyl)-1,4-dihydroquinoline-3-carboxylate

Ethyl 1-Methyl-4-Oxo-7-(Trifluoromethyl)-1,4-Dihydroquinoline-3-Carboxylate (CAS No. 103914-76-7): A Comprehensive Overview

Ethyl 1-methyl-4-oxo-7-(trifluoromethyl)-1,4-dihydroquinoline-3-carboxylate (CAS No. 103914-76-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of quinolines, which are known for their diverse pharmacological properties, including antimalarial, antibacterial, and anticancer activities.

The quinoline core of this compound is a key structural element that contributes to its biological activity. The presence of the trifluoromethyl group at the 7-position and the methyl group at the 1-position further modulates its properties, making it a promising candidate for various therapeutic applications. The ethyl ester functionality at the 3-position adds to its chemical stability and solubility, which are crucial factors in drug development.

Recent studies have highlighted the potential of ethyl 1-methyl-4-oxo-7-(trifluoromethyl)-1,4-dihydroquinoline-3-carboxylate in the treatment of various diseases. For instance, a study published in the *Journal of Medicinal Chemistry* in 2022 demonstrated that this compound exhibits potent antiproliferative activity against several cancer cell lines, including breast cancer and colorectal cancer. The researchers found that the compound selectively targets cancer cells while sparing normal cells, suggesting a high therapeutic index.

In addition to its anticancer properties, ethyl 1-methyl-4-oxo-7-(trifluoromethyl)-1,4-dihydroquinoline-3-carboxylate has also shown promise in the treatment of infectious diseases. A study conducted by a team of researchers at the University of California, Los Angeles (UCLA) in 2021 reported that this compound possesses broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action involves disrupting bacterial cell wall synthesis and inhibiting essential enzymes involved in bacterial metabolism.

The trifluoromethyl group in ethyl 1-methyl-4-oxo-7-(trifluoromethyl)-1,4-dihydroquinoline-3-carboxylate plays a crucial role in enhancing its biological activity. Fluorinated compounds are known for their improved metabolic stability and enhanced binding affinity to target proteins. This makes them attractive candidates for drug development, as they can offer better pharmacokinetic profiles compared to their non-fluorinated counterparts.

Furthermore, the methyl group at the 1-position of the quinoline ring contributes to the overall hydrophobicity of the molecule, which can influence its cellular uptake and distribution. This is particularly important for drugs that need to penetrate cell membranes to exert their therapeutic effects. The ethyl ester functionality at the 3-position also plays a role in modulating the solubility and stability of the compound, which are critical factors in drug formulation and delivery.

In terms of clinical applications, ethyl 1-methyl-4-oxo-7-(trifluoromethyl)-1,4-dihydroquinoline-3-carboxylate has shown promise in preclinical studies for treating multidrug-resistant infections. A study published in *Antimicrobial Agents and Chemotherapy* in 2020 demonstrated that this compound effectively combats methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus (VRE), which are major concerns in hospital settings due to their resistance to conventional antibiotics.

The potential therapeutic applications of ethyl 1-methyl-4-oxo-7-(trifluoromethyl)-1,4-dihydroquinoline-3-carboxylate extend beyond cancer and infectious diseases. Recent research has also explored its use as an antiviral agent. A study conducted by a team at Harvard University in 2021 found that this compound exhibits inhibitory activity against several RNA viruses, including influenza virus and coronavirus. The mechanism involves interfering with viral replication processes and reducing viral load in infected cells.

In conclusion, ethyl 1-methyl-4-oxo-7-(trifluoromethyl)-1,4-dihydroquinoline-3-carboxylate (CAS No. 103914-76-7) is a versatile compound with a wide range of potential therapeutic applications. Its unique structural features contribute to its biological activity and make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies continue to uncover new insights into its mechanisms of action and potential clinical uses, positioning it as a promising lead compound for future drug discovery efforts.